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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797

An Objective Comparison of Verdyl Acetate and Isobornyl Acetate in Perfumery

This guide provides a detailed comparison of two significant synthetic fragrance molecules:
Verdyl acetate and isobornyl acetate. Aimed at researchers, scientists, and professionals in
the fragrance and chemical industries, this document outlines their physicochemical properties,
olfactory characteristics, performance data, and synthesis protocols to aid in material selection
and application development.

Physicochemical Properties

Verdyl acetate and isobornyl acetate possess distinct structural and physical properties that
influence their use in fragrance formulations. Verdyl acetate, also known as Tricyclodecenyl
acetate, has a complex tricyclic structure.[1] In contrast, isobornyl acetate is a bicyclic
monoterpene ester, the exo-isomer of bornyl acetate.[2]
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Property Verdyl Acetate Isobornyl Acetate

, (1R,2R,4R)-1,7,7-
8-tricyclo[5.2.1.02¢]dec-3-enyl

IUPAC Name Trimethylbicyclo[2.2.1]heptan-

acetate[3]

2-yl acetate

Tricyclodecenyl acetate, exo-Bornyl acetate,
Synonyms ) )

Jasmacyclene[1][3] Pichtosin[2]
CAS Number 5413-60-5[4] 125-12-2[2]
Molecular Formula C12H1602[3][4] C12H2002[5]
Molecular Weight 192.25 g/mol [3][4] 196.29 g/mol [2]

Colorless to pale yellow Colorless to pale straw yellow
Appearance o o

liquid[1][4] liquid[2]

) ) Insoluble in glycerol and water;
Insoluble in water, soluble in

Solubility soluble in most fixed oils and
alcohol[4] ) ]
mineral oil[6]
Flash Point 116°C[7] 89°C[5]

Olfactory Profile and Performance in Perfumery

The primary distinction between Verdyl acetate and isobornyl acetate lies in their scent profiles
and application contexts. Verdyl acetate is valued for its fresh, green, and floral-woody
character, while isobornyl acetate is predominantly used for its classic pine and
camphoraceous notes.[8][9]
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Characteristic

Verdyl Acetate

Isobornyl Acetate

Fresh, green, floral, woody

Fresh, woody,

camphoraceous, piney, and

Odor Profile with leafy, earthy, and slightly o ) o
) ) balsamic with slightly medicinal
fruity/anise nuances.[1][8][10] ]
and minty undertones.[2][9][11]
) Medium; approximately 8
o Long-lasting; up to 100 hours )
Substantivity hours on a fragrance strip

on a fragrance strip.[12]

(undiluted).[2]

Perfumery Uses

Adds green, floral, and fruity
volume. Used in fine
fragrances (especially chypre
and fougeére), soaps,
detergents, and air fresheners.
[10][13]

Provides structure and
freshness in fougere,
coniferous, and herbal
compositions. Widely used in
soaps, bath products, and air
fresheners.[2][6]

Blends well with floral

Blends effectively with

coumarin and amyl salicylate;

Blending (lavender, rose), citrus, and ) ]
used to lighten and brighten
woody notes.[1][8][13]
herbal accords.[6]
Stable in various media, Good tenacity and moderate
. including acidic and alkaline volatility ensure a balanced
Stability

environments (shampoo, soap,
detergents, bleach).[12][14]

scent release.[15] Valued for

its stability and versatility.[2]

Synthesis and Manufacturing Overview

The manufacturing processes for these two acetates start from different precursors, reflecting

their distinct chemical structures.

o Verdyl Acetate: This synthetic aromatic chemical is not found in nature.[4][10] Its industrial

synthesis typically involves the reaction of dicyclopentadiene with acetic acid, followed by

purification.[14]

 |Isobornyl Acetate: Commercial isobornyl acetate is produced synthetically to ensure quality

and cost-effectiveness, though it is found in trace amounts in some essential oils.[2] The

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.atamanchemicals.com/verdyl-acetate_u30567/
https://www.chemicalbull.com/products/verdyl-acetate
https://escom-chemie.com/urun/verdyl-acetate/
https://www.scentspiracy.com/fragrance-ingredients/p/isobornyl-acetate
https://shop.perfumersapprentice.com/p-6125-isobornyl-acetate.aspx
https://www.chemicalbook.com/article/isobornyl-acetate-properties-applications-and-toxicity.htm
https://www.de-kruiderie.nl/product/verdyl-acetate/?lang=en
https://www.scentspiracy.com/fragrance-ingredients/p/isobornyl-acetate
https://escom-chemie.com/urun/verdyl-acetate/
https://cosmochemistryindia.com/product/verdyl-acetate/
https://www.scentspiracy.com/fragrance-ingredients/p/isobornyl-acetate
https://www.atamanchemicals.com/isobornyl-acetate_u25205/
https://www.atamanchemicals.com/verdyl-acetate_u30567/
https://www.chemicalbull.com/products/verdyl-acetate
https://cosmochemistryindia.com/product/verdyl-acetate/
https://www.atamanchemicals.com/isobornyl-acetate_u25205/
https://www.de-kruiderie.nl/product/verdyl-acetate/?lang=en
https://www.atamanchemicals.com/verdyl-acetate_u33485/
https://www.nbinno.com/article/other-organic-chemicals/mastering-fragrance-isobornyl-acetate-perfumery-wt
https://www.scentspiracy.com/fragrance-ingredients/p/isobornyl-acetate
https://www.benchchem.com/product/b1672797?utm_src=pdf-body
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11002
https://escom-chemie.com/urun/verdyl-acetate/
https://www.atamanchemicals.com/verdyl-acetate_u33485/
https://www.scentspiracy.com/fragrance-ingredients/p/isobornyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

synthesis is achieved either through the acetylation of isoborneol or by the catalytic addition
of acetic acid to camphene.[2][5][6]

Experimental Protocols

Protocol 1: Synthesis of Isobornyl Acetate from
Isoborneol

This protocol describes a general laboratory procedure for the esterification of isoborneol to
produce isobornyl acetate.

Objective: To synthesize isobornyl acetate via the acid-catalyzed esterification of isoborneol.
Materials:

Isoborneol

¢ Acetic anhydride

o Glacial acetic acid

o Concentrated sulfuric acid (catalyst)

¢ Hexane

e 5% Sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard reflux and extraction glassware

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve isoborneol in a mixture of acetic anhydride
and glacial acetic acid.

o Catalysis: While stirring, slowly add a catalytic amount of concentrated sulfuric acid to the
solution.
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o Reflux: Heat the mixture under reflux for 1-2 hours to drive the esterification reaction.[16]

e Workup: a. After cooling to room temperature, pour the reaction mixture into a separatory
funnel containing cold water. b. Extract the aqueous layer with hexane. c. Combine the
organic extracts and wash sequentially with water, 5% sodium bicarbonate solution (to
neutralize residual acid), and again with water.[16] d. Dry the organic layer over anhydrous
magnesium sulfate.

 Purification: a. Filter to remove the drying agent. b. Remove the hexane solvent using a
rotary evaporator. c. The crude product can be further purified by vacuum distillation to yield
pure isobornyl acetate.[16]

Protocol 2: Quality Control using Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a standard method for assessing the purity and confirming the identity of
fragrance acetates.

Objective: To determine the purity of a synthesized acetate sample and confirm its chemical
identity.

Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
o Appropriate capillary column (e.g., non-polar DB-5 or similar)
Procedure:

o Sample Preparation: Prepare a dilute solution of the acetate sample (e.g., Verdyl acetate or
isobornyl acetate) in a suitable solvent like ethanol or hexane.

e Injection: Inject a small volume (e.g., 1 pL) of the diluted sample into the GC inlet.

o Chromatographic Separation: The sample is vaporized and carried by an inert gas through
the GC column. Components separate based on their boiling points and interaction with the
column's stationary phase.[17]
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e Mass Spectrometry Analysis: As components elute from the column, they enter the mass
spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of these
fragments is measured, generating a mass spectrum for each component.[18]

o Data Analysis: a. The purity of the sample is determined by calculating the relative peak area
of the target acetate in the resulting chromatogram.[19] b. The identity of the compound is
confirmed by comparing its retention time and mass spectrum with that of an authentic
standard and matching it against a spectral library (e.g., NIST, Wiley).[3][18]

Diagrams
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Diagram 1: General Workflow for Synthesis and Analysis of Fragrance Acetates
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Diagram 2: Comparative Properties of Verdyl vs. Isobornyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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